(2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid

• IUPAC Name: (E)-4-(2,4-dichloroanilino)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C10H7Cl2NO3/c11-6-1-2-8(7(12)5-6)13-9(14)3-4-10(15)16/h1-5H,(H,13,14)(H,15,16)/b4-3+
• InChI Key: WFWKZRKAECLVSE-ONEGZZNKSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)NC(=O)C=CC(=O)O
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)NC(=O)/C=C/C(=O)O
• Molecular Formula: C10H7Cl2NO3
• Molecular Weight: 260.07 g/mol

Description

(2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid, also known as DCPA, is a synthetic compound that belongs to the class of herbicides. It was first synthesized in 1963 by the American Cyanamid Company and was introduced to the market under the trade name of 'Dacthal'. DCPA is widely used in agriculture to control broadleaf weeds and grasses in crops such as soybeans, corn, and cotton.

Mechanism of Action

(2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid works by inhibiting the synthesis of chlorophyll in plants, which leads to the death of the plant. It does this by interfering with the photosynthetic electron transport chain in the chloroplasts of the plant cells. (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid binds to the QB protein of photosystem II, which is responsible for the transfer of electrons to the plastoquinone pool. This leads to the disruption of photosynthesis and the eventual death of the plant.
Biochemical and Physiological Effects:
(2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid has been shown to have toxic effects on a wide range of organisms, including plants, animals, and humans. It can cause skin and eye irritation, respiratory problems, and gastrointestinal distress. In animals, (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid has been shown to have toxic effects on the liver, kidney, and reproductive system. It has also been shown to have carcinogenic properties in animal studies.

Advantages and Limitations for Lab Experiments

(2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid is widely used in laboratory experiments to study the effects of herbicides on plants and other organisms. Its advantages include its low cost, availability, and effectiveness in controlling weeds. However, its limitations include its toxicity and potential effects on the environment.

Future Directions

There are several future directions for research on (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid. One area of research is the development of new herbicides that are less toxic and have fewer environmental impacts. Another area of research is the use of (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid in cancer treatment and drug delivery. Researchers are also exploring the potential use of (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid as a tool in genetic engineering and crop improvement. Finally, there is a need for further research on the effects of (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid on the environment and its potential long-term impacts.
In conclusion, (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid is a synthetic compound that has been widely used as a herbicide in agriculture. It has also been studied for its potential use in other applications such as cancer treatment and drug delivery. While (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid has many advantages, including its low cost and effectiveness in controlling weeds, it also has several limitations, including its toxicity and potential effects on the environment. Further research is needed to fully understand the mechanism of action of (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid and its effects on different organisms.

Scientific Research Applications

(2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid has been extensively studied for its herbicidal properties and its effects on the environment. It is also being researched for its potential use in other applications such as cancer treatment and drug delivery. In recent years, researchers have focused on the mechanism of action of (2E)-4-[(2,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid and its effects on different organisms.